Cas no 866837-98-1 (Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate)
866837-98-1 structure
Product Name:Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate
CAS No:866837-98-1
MF:C13H15N3O2
MW:245.277102708817
MDL:MFCD07388409
CID:94859
PubChem ID:53302150
Update Time:2024-10-26
Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate
- 5-AMINO-1-P-TOLYL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 5-amino-1-(4-methylphenyl)pyrazole-3-carboxylate
- Ethyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate (ACI)
- CCOC(=O)C1=NN(C(N)=C1)C1=CC=C(C)C=C1
- SCHEMBL14357202
- Ethyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate
- MFCD07388409
- AKOS015901722
- DTXSID80693338
- Ethyl5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate
- F17253
- DB-076708
- 866837-98-1
-
- MDL: MFCD07388409
- Inchi: 1S/C13H15N3O2/c1-3-18-13(17)11-8-12(14)16(15-11)10-6-4-9(2)5-7-10/h4-8H,3,14H2,1-2H3
- InChI Key: SMMNCFKXOKJMBP-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(N)N(C2C=CC(C)=CC=2)N=1)OCC
Computed Properties
- Exact Mass: 245.116426730g/mol
- Monoisotopic Mass: 245.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.23
Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187950-1g |
ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate |
866837-98-1 | 95+% | 1g |
$725 | 2021-08-05 | |
| Chemenu | CM187950-1g |
ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate |
866837-98-1 | 95%+ | 1g |
$422 | 2023-02-01 | |
| abcr | AB422956-1 g |
Ethyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate |
866837-98-1 | 1g |
€381.80 | 2022-03-02 | ||
| abcr | AB422956-5 g |
Ethyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate |
866837-98-1 | 5g |
€878.80 | 2022-03-02 | ||
| Alichem | A049000438-250mg |
5-Amino-1-p-tolyl-1h-pyrazole-3-carboxylic acid ethyl ester |
866837-98-1 | 95% | 250mg |
$680.00 | 2023-08-31 | |
| Alichem | A049000438-500mg |
5-Amino-1-p-tolyl-1h-pyrazole-3-carboxylic acid ethyl ester |
866837-98-1 | 95% | 500mg |
$980.00 | 2023-08-31 | |
| Alichem | A049000438-1g |
5-Amino-1-p-tolyl-1h-pyrazole-3-carboxylic acid ethyl ester |
866837-98-1 | 95% | 1g |
$1685.00 | 2023-08-31 | |
| eNovation Chemicals LLC | D250558-1g |
Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate |
866837-98-1 | 95% | 1g |
$690 | 2024-08-03 | |
| eNovation Chemicals LLC | D250558-1g |
Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate |
866837-98-1 | 95% | 1g |
$690 | 2025-02-21 | |
| abcr | AB422956-1g |
Ethyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate; . |
866837-98-1 | 1g |
€623.20 | 2025-04-16 |
Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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